2-{2-methoxy-4-[(methylamino)methyl]phenoxy}acetamide hydrochloride

• IUPAC Name: 2-[2-methoxy-4-(methylaminomethyl)phenoxy]acetamide;hydrochloride
• InChI: InChI=1S/C11H16N2O3.ClH/c1-13-6-8-3-4-9(10(5-8)15-2)16-7-11(12)14;/h3-5,13H,6-7H2,1-2H3,(H2,12,14);1H
• InChI Key: GDNBHTXBSQHIOZ-UHFFFAOYSA-N
• Canonical SMILES: CNCC1=CC(=C(C=C1)OCC(=O)N)OC.Cl
• Molecular Formula: C11H17ClN2O3
• Molecular Weight: 260.72 g/mol

Description

2-{2-methoxy-4-[(methylamino)methyl]phenoxy}acetamide hydrochloride, also known as Salcaprozate sodium or SNAC, is a chemical compound that has been used in scientific research for its potential applications in drug delivery and treatment of various diseases.

Mechanism of Action

The mechanism of action of SNAC is not fully understood, but it is believed to involve the disruption of the intestinal epithelial barrier, which allows for increased absorption of drugs and other molecules. SNAC has also been shown to modulate the expression of various transporters and enzymes involved in drug metabolism and absorption.
Biochemical and Physiological Effects:
SNAC has been shown to have minimal toxicity and is generally well-tolerated in both animal and human studies. It has been shown to enhance the absorption of various drugs and molecules, leading to increased bioavailability and efficacy. SNAC has also been shown to have potential anti-inflammatory effects, which may have therapeutic implications for various diseases.

Advantages and Limitations for Lab Experiments

SNAC has several advantages for use in laboratory experiments. It is relatively easy to synthesize and is readily available. It has been extensively studied and its mechanism of action is well-understood. However, there are also limitations to its use. SNAC has been shown to have variable effects on drug absorption, depending on the specific drug and dosage used. It may also have potential side effects, although these have not been extensively studied.

Future Directions

There are several potential future directions for research on SNAC. One area of interest is the development of SNAC-based drug delivery systems for various diseases. Another area of research is the investigation of SNAC's potential anti-inflammatory effects and its use in the treatment of inflammatory diseases. Additionally, further studies are needed to better understand the mechanism of action of SNAC and its potential side effects.

Synthesis Methods

The synthesis of SNAC involves the reaction of 2-methoxy-4-(methylaminomethyl)phenol with chloroacetic acid in the presence of sodium hydroxide. The resulting product is then purified and converted into its hydrochloride salt form. The synthesis method of SNAC has been well-established and is widely used in research laboratories.

Scientific Research Applications

SNAC has been extensively studied for its potential applications in drug delivery. It has been shown to enhance the absorption of various drugs across the intestinal membrane, making it a promising candidate for oral drug delivery. SNAC has also been investigated for its ability to improve the delivery of therapeutic proteins and peptides, which are often limited by their poor bioavailability.